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CAS No.: 1186-67-0

Cat. No.: B075714

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-bromopropanediamide (also

known as 2-bromomalonamide), a valuable reagent in organic synthesis. The document delves

into the compound's physicochemical and spectroscopic properties, offering a detailed

examination of its primary synthetic route via the electrophilic bromination of malonamide. This

section includes a thorough analysis of the reaction mechanism, a step-by-step experimental

protocol, and the rationale behind the procedural choices. Furthermore, this guide briefly

discusses alternative synthetic strategies and outlines the applications of 2-
bromopropanediamide in scientific research and drug development. Safety, handling, and

storage protocols are also addressed to ensure its proper use in a laboratory setting.

Introduction
Overview of α-Haloamides
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α-Haloamides are a class of organic compounds characterized by a halogen atom positioned

on the carbon adjacent to a carbonyl group of an amide. The presence of the electron-

withdrawing halogen and amide functionalities imparts unique reactivity to these molecules,

making them versatile building blocks in organic synthesis. They are frequently employed in

nucleophilic substitution reactions and in the formation of carbon-carbon and carbon-

heteroatom bonds.

Significance of 2-Bromopropanediamide in Research
and Development
2-Bromopropanediamide, with its bromine atom at the α-position of a diamide structure, is a

functionally rich molecule. Its potential as a precursor for more complex molecules, including

heterocycles and other substituted diamides, makes it a compound of interest for researchers

in organic and medicinal chemistry. The two amide groups can influence the reactivity of the α-

carbon and can be involved in hydrogen bonding, which may be significant in the context of

supramolecular chemistry and drug design.

Historical Context and the Challenge of Pinpointing its
Discovery
While the synthesis of α-haloamides has been a subject of study for over a century, pinpointing

the exact historical discovery of 2-bromopropanediamide has proven to be a significant

challenge. Early chemical literature from the late 19th and early 20th centuries, including

extensive reviews of malonamide and its derivatives, does not provide a clear and direct

account of the first synthesis of this specific compound. Prominent chemists of the era, such as

Conrad, Guthzeit, and Freund, extensively investigated malonic acid and its derivatives;

however, a definitive publication detailing the initial preparation of 2-bromopropanediamide
remains elusive. It is plausible that the compound was synthesized as part of a broader study

without being the primary focus, or that its initial discovery is documented in less accessible or

digitized historical records.

Physicochemical and Spectroscopic Properties of 2-
Bromopropanediamide
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A thorough understanding of a compound's physical and chemical properties is essential for its

effective use in research.

Chemical and Physical Properties
Property Value Source

Chemical Formula C₃H₅BrN₂O₂ -

Molecular Weight 180.99 g/mol -

CAS Number 1186-67-0 -

Appearance Pale pink solid [1]

Melting Point 178 °C [1]

Purity (typical) >99% (HPLC) [1]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of 2-
bromopropanediamide.

¹H NMR (DMSO-d₆, δ in ppm): 4.67 (s, 1H), 7.59 and 7.68 (s, 2H).[1]

Mass Spectrometry (APCI): m/z: 182 [M+H]⁺.[1]

Infrared (IR) Spectroscopy: As an amide, characteristic peaks would be expected for N-H

stretching (around 3100-3500 cm⁻¹), C=O stretching (around 1650-1700 cm⁻¹), and C-N

stretching.

Synthesis of 2-Bromopropanediamide: A Detailed
Examination
The most direct and commonly cited method for the synthesis of 2-bromopropanediamide is

the electrophilic bromination of malonamide.
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Primary Synthetic Route: Electrophilic Bromination of
Malonamide
This method involves the direct reaction of malonamide with elemental bromine in an acidic

medium, typically acetic acid.

The synthesis proceeds via an acid-catalyzed enolization of one of the amide groups, followed

by an electrophilic attack of bromine on the electron-rich enol intermediate. The acidic

conditions protonate the carbonyl oxygen, increasing the acidity of the α-proton and facilitating

the formation of the enol tautomer. The enol then acts as a nucleophile, attacking a bromine

molecule to form the α-brominated product and hydrogen bromide.

The following protocol is based on a reported synthesis[1]:

Dissolution: Dissolve 50 g (0.49 mol) of malonamide in 300 ml of acetic acid in a suitable

reaction vessel equipped with a stirrer and a dropping funnel.

Heating: Heat the solution to 60 °C with stirring.

Bromine Addition: Prepare a solution of 78 g (25 ml) of bromine in 200 ml of acetic acid. Add

this bromine solution dropwise to the heated malonamide solution over a period of 5 hours,

maintaining the temperature at 60 °C.

Reaction Monitoring: The reaction mixture will initially be colorless and will turn yellow after

approximately 2.5 hours of bromine addition.

Work-up: After the addition is complete, concentrate the reaction mixture to obtain a solid.

Purification: Triturate the resulting pale pink solid with 95% ethanol and then suction-filter to

yield the final product. This process yields approximately 79.24 g (89% yield) of 2-

bromomalonamide.[1]

Acetic Acid as Solvent: Acetic acid serves as a polar protic solvent that can dissolve the

malonamide and also acts as a catalyst for the enolization step.

Temperature Control (60 °C): Maintaining the temperature at 60 °C provides sufficient energy

to overcome the activation energy of the reaction without promoting significant side reactions
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or decomposition of the product.

Slow, Dropwise Addition of Bromine: This is crucial to control the exothermicity of the

reaction and to prevent the formation of di-brominated byproducts. A slow addition ensures

that the bromine concentration remains low, favoring mono-bromination.

Preparation

Reaction Work-up & Purification

Malonamide
Dissolve Malonamide

in Acetic Acid

Acetic Acid

Bromine

Dropwise Addition
of Bromine Solution

(5 hours)

Acetic Acid

Heat to 60°C Concentrate Triturate with
95% Ethanol Suction Filter 2-Bromopropanediamide

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Bromopropanediamide.

Alternative Synthetic Approaches (A Brief Overview)
While direct bromination of malonamide is the most straightforward method, other general

approaches for the synthesis of α-haloamides could potentially be adapted for 2-
bromopropanediamide. These include:

From 2-Bromomalonyl Dichloride: Reaction of 2-bromomalonyl dichloride with ammonia

could yield the desired product. However, the stability and availability of the starting acid

chloride may be a concern.
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N-Bromosuccinimide (NBS) as a Brominating Agent: In some cases, NBS can be a milder

and more selective brominating agent than elemental bromine. The reaction would likely still

require an acid catalyst.

Purification and Characterization
As described in the protocol, trituration with ethanol is an effective method for purifying the

crude product. The purity can be confirmed by High-Performance Liquid Chromatography

(HPLC), and the structure can be verified using spectroscopic methods such as Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), as detailed in Section

2.2.

Applications in Scientific Research and Drug
Development
Utility as a Synthetic Intermediate
The primary application of 2-bromopropanediamide is as a synthetic intermediate. The

presence of the reactive C-Br bond allows for a variety of subsequent transformations:

Nucleophilic Substitution: The bromide can be displaced by a range of nucleophiles (e.g.,

amines, thiols, azides) to introduce new functional groups at the α-position.

Heterocycle Synthesis: It can serve as a precursor for the synthesis of various heterocyclic

compounds, such as pyrimidines or other nitrogen-containing ring systems, which are

common scaffolds in pharmaceuticals.

Potential Roles in Medicinal Chemistry
While specific applications in drug development are not widely documented, the structural

motifs accessible from 2-bromopropanediamide are of interest in medicinal chemistry. The

diamide functionality can participate in hydrogen bonding interactions with biological targets,

and the ability to introduce diverse substituents at the α-position allows for the generation of

libraries of compounds for screening.

Safety, Handling, and Storage
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Hazard Identification
As with all α-haloamides, 2-bromopropanediamide should be handled with care. It is

expected to be an irritant to the skin, eyes, and respiratory system. The toxicological properties

have not been fully investigated.

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid Inhalation and Contact: Avoid breathing dust and prevent contact with skin and eyes.

Storage and Stability
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated

place.

Incompatibilities: Keep away from strong oxidizing agents and strong bases.

Conclusion
2-Bromopropanediamide is a valuable and reactive intermediate in organic synthesis. While

its historical origins are not clearly documented, its synthesis via the direct bromination of

malonamide is a well-established and efficient process. A thorough understanding of its

properties, synthetic methodology, and handling requirements, as outlined in this guide, is

crucial for its safe and effective utilization in the laboratory. Its potential for the creation of

diverse molecular architectures ensures its continued relevance in the fields of chemical

research and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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